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Compound of Interest

Compound Name: Caffeine-trimethyl-13C3

Cat. No.: B108294 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Caffeine-trimethyl-13C3, an isotopically labeled compound crucial for various

analytical studies. Adherence to these protocols will help ensure the integrity of your

experiments and the safety of your laboratory personnel.

The primary safety considerations for 13C-labeled compounds are dictated by the toxicological

and chemical properties of the molecule itself, not the stable isotope.[1] Carbon-13 (¹³C) is a

naturally occurring, non-radioactive isotope of carbon and poses no radiological risk.[1]

Therefore, the safety precautions for Caffeine-trimethyl-13C3 are identical to those for

unlabeled caffeine.[1]

Essential Safety Information at a Glance
To facilitate quick reference, the following table summarizes key quantitative data for Caffeine-
trimethyl-13C3.
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Property Value

Chemical Formula ¹³C₃C₅H₁₀N₄O₂

Molecular Weight 197.17 g/mol [2][3]

CAS Number 78072-66-9[2][3][4]

Form Solid[4]

Melting Point 234-236.5 °C[5]

Hazard Classifications Acute Toxicity 4, Oral[4]

Signal Word Warning[4]

Hazard Statements H302: Harmful if swallowed[4][5]

Operational Plan: A Step-by-Step Protocol
This section outlines the procedural guidance for the safe handling of Caffeine-trimethyl-13C3
from receipt to experimental use.

Receiving and Inspection
Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name (including the 13C label),

concentration, and any relevant hazard information.[1]

Cross-reference the product information with your order and the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)
Before handling the compound, ensure all personnel are equipped with the appropriate PPE.

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[6][7] Always inspect

gloves before use and use proper removal techniques to avoid skin contact.[6][8] For highly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://aquigenbio.com/product/caffeine-trimethyl-13c3/
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/caffeine-trimethyl-13c3-clm-514-1-2
https://aquigenbio.com/product/caffeine-trimethyl-13c3/
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/caffeine-trimethyl-13c3-clm-514-1-2
https://www.sigmaaldrich.com/JP/ja/product/aldrich/485365
https://www.sigmaaldrich.com/JP/ja/product/aldrich/485365
https://www.sigmaaldrich.com/SG/en/sds/sial/c0750?userType=undefined
https://www.sigmaaldrich.com/JP/ja/product/aldrich/485365
https://www.sigmaaldrich.com/JP/ja/product/aldrich/485365
https://www.sigmaaldrich.com/JP/ja/product/aldrich/485365
https://www.sigmaaldrich.com/SG/en/sds/sial/c0750?userType=undefined
https://www.benchchem.com/product/b108294?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_13C_Labeled_Compounds.pdf
https://www.geneseo.edu/sites/default/files/users/247/Caffeine.pdf
https://www.geneseo.edu/sites/default/files/users/247/Caffeine.pdf
https://datasheets.scbt.com/sc-202514.pdf
https://www.geneseo.edu/sites/default/files/users/247/Caffeine.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25215.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


toxic materials, double gloving is recommended.[1]

Body Protection: A lab coat is required.[7] For larger quantities (up to 1 kg), a disposable

laboratory coat or coverall of low permeability is recommended.[7]

Respiratory Protection: For nuisance exposures or when handling fine powders where dust

may be generated, use a P95 (US) or P1 (EU EN 143) particle respirator.[6] In cases of

significant airborne dust, an approved positive flow mask should be used.[7]

Storage
Store in a cool, dry, and well-ventilated place.[8][9][10]

Keep the container tightly closed to prevent contamination and moisture absorption.[8][9][10]

Store away from incompatible materials, such as strong oxidizing agents.[7]

Handling and Experimental Use
Ventilation: Always handle Caffeine-trimethyl-13C3 in a well-ventilated area. For

procedures that may generate dust or aerosols, a certified fume hood is required.[1]

Weighing: When weighing the solid compound, take care to avoid creating dust.[1] Use a

balance enclosure or a fume hood to minimize inhalation risk.[1]

Dissolving: When preparing solutions, add the solvent to the solid compound slowly to

prevent splashing.[1]

Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly after

handling the compound.[2][6]

Spill Response
In the event of a spill, follow these procedures:

Minor Spills (Solid):

Alert personnel in the immediate area.[1]
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Wear appropriate PPE, including a respirator if dust is present.[7]

Use dry clean-up procedures and avoid generating dust.[7]

Gently sweep or vacuum the spilled material. Ensure the vacuum cleaner is fitted with a

HEPA filter.[7]

Place the collected material into a labeled container for hazardous waste disposal.[7]

Decontaminate the spill area with a suitable solvent or detergent and water.[1]

Major Spills:

Evacuate the area and alert emergency responders.[7]

Prevent the spillage from entering drains or water courses.[7]

Contain the spill with sand, earth, or vermiculite.[7]

Collect the absorbed material into labeled containers for disposal.[7]

Disposal Plan: Ensuring Environmental and
Regulatory Compliance
Proper disposal of Caffeine-trimethyl-13C3 and associated waste is critical.

Waste Segregation: Do not mix waste containing 13C-labeled compounds with general

laboratory waste.[1]

Containerization:

Solid Waste: Place contaminated solids (e.g., absorbent materials, used PPE) in sealed

and clearly labeled hazardous waste containers.[1][7]

Liquid Waste: Use appropriate, leak-proof containers for liquid waste.[1]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name "Caffeine-trimethyl-13C3".
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Disposal: Dispose of all waste in accordance with institutional, local, and national regulations

for hazardous chemical waste.[1][9] This may involve collection by a licensed hazardous

waste disposal company.[1]

Workflow for Safe Handling of Caffeine-trimethyl-
13C3
The following diagram illustrates the key steps and decision points for the safe handling of

Caffeine-trimethyl-13C3 in a laboratory setting.
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Caption: Workflow for the safe handling of Caffeine-trimethyl-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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